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Compound of Interest |

Benzyl 3-(benzylamino)piperidine-
Compound Name:
1-carboxylate hydrochloride

CAS No.: 1179362-03-8

Cat. No.: B1499973

Get Quote

Abstract

This guide provides an in-depth technical overview of Benzyl 3-(benzylamino)piperidine-1-
carboxylate hydrochloride, a key chemical intermediate. We will explore its structural
features, physicochemical properties, a detailed and reasoned synthesis protocol, and the
analytical methods required for its structural elucidation and quality control. The document
highlights the significance of the piperidine scaffold in drug discovery and the strategic role of
benzyl protecting groups in its synthesis. This guide is intended for researchers and
professionals in the fields of organic synthesis and medicinal chemistry, offering both
theoretical insights and practical, actionable methodologies.

Chemical Identity and Physicochemical Properties

The subject of this guide is a disubstituted piperidine derivative, presented as its hydrochloride
salt to improve stability and handling.

» |IUPAC Name: benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride[1]
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e CAS Number: 1179362-03-8[1]

e Chemical Formula: C20H25CIN202[1]
e Molecular Weight: 360.88 g/mol [1]
Structure:

Figure 1: Chemical structure of Benzyl 3-(benzylamino)piperidine-1-carboxylate
hydrochloride.

Physicochemical Data Summary:

Property Value Source
benzyl 3-
IUPAC Name (benzylamino)piperidine-1- AChemBlock[1]

carboxylate hydrochloride

CAS Number 1179362-03-8 AChemBlock[1]
Formula C20H25CIN202 AChemBlock[1]
Molecular Weight 360.88 g/mol AChemBlock[1]

O=C(N1CCCC(NCC2=CC=CC

SMILES =C2)C1)0CC3=CC=CC=C3. AChemBlock[1]
[H]CI
Purity Typically 295% AChemBlock[1]

Rationale and Applications in Medicinal Chemistry
The Piperidine Scaffold: A Privileged Structure

The piperidine ring is a six-membered nitrogen-containing heterocycle that is a cornerstone in
drug design.[2][3][4] Its prevalence is due to several advantageous properties:

» Structural Versatility: The saturated, sp3-rich nature of the piperidine ring allows for precise
three-dimensional arrangements of substituents, which is critical for optimizing interactions
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with biological targets.

o Pharmacokinetic Profile: Incorporation of a piperidine moiety can favorably modulate key
drug properties such as lipophilicity, solubility, and metabolic stability.[5]

o Proven Bioactivity: Piperidine derivatives are found in over twenty classes of
pharmaceuticals, demonstrating a broad spectrum of biological activities, including
anticancer, antiviral, analgesic, and antipsychotic effects.[2][4][6] More than 70 FDA-
approved drugs contain this essential scaffold.[3][5]

The Strategic Role of Benzyl Protecting Groups

The target molecule employs two distinct benzyl-based functionalities, each serving a strategic
purpose in a synthetic context.

o N-Carbobenzyloxy (Cbz) Group: The benzyl ...-1-carboxylate moiety is a Carbobenzyloxy
(Cbz or Z) group, a widely used protecting group for amines.[7] It is stable under many
reaction conditions but can be selectively removed under mild conditions via catalytic
hydrogenolysis.[7][8] This allows for the unmasking of the piperidine nitrogen at a later
synthetic stage for further modification.

¢ N-Benzyl (Bn) Group: The benzylamino substituent utilizes a simple benzyl (Bn) group to
protect the secondary amine.[9][10] Like the Cbz group, it is robust and can also be removed
by hydrogenolysis, often simultaneously with the Cbz group.[8][9] This dual protection
strategy is common in the synthesis of complex diamines.

Synthesis and Purification Protocol

The synthesis of Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride can be
logically achieved via a two-step process starting from a commercially available precursor,
Benzyl 3-aminopiperidine-1-carboxylate. The process involves a reductive amination reaction
followed by salt formation.

Synthetic Workflow
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Step 1: Reductive Amination Step 2: Salt Formation

tion L ( Free Base in Solvent
(e.g., Diethyl Ether)

Click to download full resolution via product page

Figure 2: Synthetic workflow for the target compound.

Detailed Experimental Protocol

Objective: To synthesize Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride
from Benzyl 3-aminopiperidine-1-carboxylate.

Materials:

Benzyl 3-aminopiperidine-1-carboxylate (1.0 eq)

e Benzaldehyde (1.05 eq)

e Sodium triacetoxyborohydride (NaBH(OACc)3) (1.5 eq)

e Dichloromethane (DCM), anhydrous

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSOa)

o Hydrochloric acid solution (e.g., 2M in diethyl ether or 4M in 1,4-dioxane)

» Diethyl ether or MTBE
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Procedure:

e Reaction Setup: To a round-bottom flask under an inert atmosphere (Nz or Ar), add Benzyl 3-
aminopiperidine-1-carboxylate (1.0 eq) and dissolve in anhydrous dichloromethane (approx.
0.1 M concentration).

e Imine Formation: Add benzaldehyde (1.05 eq) to the solution. Stir the mixture at room
temperature for 30-60 minutes. The formation of the intermediate imine is typically not
monitored and proceeds directly to the next step.

o Rationale: This is the first step of the reductive amination, forming a transient imine or
iminium ion which is the substrate for the reducing agent.

e Reduction: Slowly add sodium triacetoxyborohydride (1.5 eq) portion-wise to the reaction
mixture. Control the addition to manage any mild exotherm. Stir the reaction at room
temperature for 4-16 hours.

o Rationale: NaBH(OAC)s is a mild and selective reducing agent ideal for reductive
aminations. It is less reactive towards aldehydes and ketones than sodium borohydride,
minimizing side reactions.

¢ Reaction Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or
Liquid Chromatography-Mass Spectrometry (LC-MS) until the starting amine is consumed.

e Agueous Workup: Quench the reaction by slowly adding saturated agueous NaHCOs
solution. Stir vigorously until gas evolution ceases. Transfer the mixture to a separatory
funnel and separate the layers.

o Extraction: Extract the aqueous layer with dichloromethane (2x). Combine the organic layers.

e Washing and Drying: Wash the combined organic layers with brine, then dry over anhydrous
MgSOea.

e Solvent Removal: Filter the drying agent and concentrate the filtrate under reduced pressure
to yield the crude free base, typically as an oil or waxy solid.
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e Salt Formation: Dissolve the crude free base in a minimal amount of a suitable solvent like
diethyl ether or MTBE. While stirring, add the hydrochloric acid solution (1.0 eq) dropwise.

« |solation: The hydrochloride salt will typically precipitate as a white or off-white solid.
Continue stirring for 30 minutes in an ice bath to maximize precipitation. Collect the solid by
vacuum filtration, wash with cold diethyl ether, and dry under vacuum.

Analytical Characterization and Quality Control

To ensure the identity and purity of the synthesized compound, a suite of analytical techniques
should be employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure elucidation.
e 1H NMR: The proton NMR spectrum will provide key information.

o Aromatic Protons: Expect complex multiplets between 7.2-7.5 ppm integrating to 10
protons (from the two benzyl groups).

o Benzyl CHz Protons: Two distinct singlets (or AB quartets) are expected, one for the Cbz -
O-CHz2- (around 5.1 ppm) and one for the Bn -N-CHz- (around 3.8 ppm).

o Piperidine Ring Protons: A complex series of multiplets between ~1.5 and 3.5 ppm. The
protons adjacent to the nitrogen atoms will be shifted downfield.

o N-H Proton: A broad singlet, which may be exchangeable with D20. Its chemical shift can
be highly variable.

e 13C NMR: The carbon spectrum will confirm the carbon skeleton.
o Carbonyl Carbon: A peak around 155 ppm for the carbamate C=0.
o Aromatic Carbons: Multiple signals in the 127-138 ppm region.

o Aliphatic Carbons: Signals for the two -CH2- groups (~67 ppm for O-CHz2 and ~51 ppm for
N-CH2) and the piperidine ring carbons.
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Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight of the compound.

» Expected lon: Using Electrospray lonization (ESI) in positive mode, the expected molecular
ion peak [M+H]* would correspond to the mass of the free base (C20H24N20:2), which is
approximately m/z 325.19.

Purity Assessment

o High-Performance Liquid Chromatography (HPLC): HPLC is the standard method for
assessing the purity of the final compound. Using a suitable column (e.g., C18) and mobile
phase (e.g., acetonitrile/water gradient with a modifier like TFA or formic acid), the purity can
be determined by the relative area of the product peak. A purity of >95% is typically required
for research applications.[1]

Handling, Storage, and Safety

» Handling: Use standard personal protective equipment (PPE), including safety glasses, a lab
coat, and chemical-resistant gloves. Handle the compound in a well-ventilated area or a
chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents. The hydrochloride salt form enhances stability for
long-term storage.

o Safety: Refer to the Safety Data Sheet (SDS) for comprehensive hazard information. As with
most fine chemicals, it should be treated as potentially harmful.

Conclusion

Benzyl 3-(benzylamino)piperidine-1-carboxylate hydrochloride is a valuable synthetic
intermediate whose structure combines the privileged piperidine scaffold with strategically
placed, removable protecting groups. Its synthesis via reductive amination is a robust and
reliable method. Proper analytical characterization using NMR, MS, and HPLC is essential to
validate its structure and ensure high purity, making it a reliable building block for the complex,
multi-step syntheses required in modern drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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